Cas no 2097888-17-8 (Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate)
Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- F6445-7750
- AKOS039135162
- 2097888-17-8
- ethyl 4-(4-methoxy-6-oxo-1-phenylpyridine-3-carbonyl)piperazine-1-carboxylate
- ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate
- Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate
-
- Inchi: 1S/C20H23N3O5/c1-3-28-20(26)22-11-9-21(10-12-22)19(25)16-14-23(15-7-5-4-6-8-15)18(24)13-17(16)27-2/h4-8,13-14H,3,9-12H2,1-2H3
- InChI Key: DTKAZVLXVJYVSV-UHFFFAOYSA-N
- SMILES: O(CC)C(N1CCN(C(C2C(=CC(N(C3C=CC=CC=3)C=2)=O)OC)=O)CC1)=O
Computed Properties
- Exact Mass: 385.16377084g/mol
- Monoisotopic Mass: 385.16377084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 79.4Ų
Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6445-7750-2μmol |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 2μl |
$57.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-5μmol |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 5μl |
$63.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-10μmol |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 10μl |
$69.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-20μmol |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 20μl |
$79.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-1mg |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 1mg |
$54.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-2mg |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 2mg |
$59.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-3mg |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 3mg |
$63.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-4mg |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 4mg |
$66.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-5mg |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 5mg |
$69.0 | 2023-05-13 | |
| Life Chemicals | F6445-7750-10mg |
ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate |
2097888-17-8 | 90%+ | 10mg |
$79.0 | 2023-05-13 |
Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate
Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate: A Comprehensive Overview
Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate, with the CAS number 2097888-17-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines a piperazine ring with a substituted dihydropyridine moiety. The piperazine core is a six-membered ring containing two nitrogen atoms, while the dihydropyridine component introduces additional complexity with its fused ring system and functional groups.
The dihydropyridine moiety in this compound is further substituted with a methoxy group at the 4-position and a carbonyl group at the 3-position. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity. Recent studies have highlighted the potential of such structures in targeting specific cellular pathways, particularly those involved in cardiovascular diseases and neurodegenerative disorders.
One of the most intriguing aspects of Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate is its ability to interact with various protein targets. Researchers have employed advanced computational techniques, such as molecular docking and dynamic simulations, to elucidate the binding modes of this compound with key enzymes and receptors. These studies have provided valuable insights into its potential therapeutic applications.
Moreover, the methoxy group at the 4-position of the dihydropyridine ring has been shown to enhance the compound's solubility and stability, which are critical factors for its pharmacokinetic profile. This modification also contributes to its ability to cross biological membranes, making it a promising candidate for drug delivery systems.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for complex molecules like Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate.
In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory processes. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways. This property positions it as a potential lead molecule for developing novel anti-inflammatory agents.
Furthermore, preliminary studies have explored its effects on neuronal cells, revealing its potential neuroprotective properties. This dual functionality—anti-inflammatory and neuroprotective—makes it a versatile candidate for addressing multifaceted diseases such as Alzheimer's disease and stroke.
The structural uniqueness of Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate also lends itself to further modifications. By introducing additional substituents or altering existing groups, chemists can fine-tune its properties to enhance specificity and efficacy. Such modifications could pave the way for next-generation therapeutics with improved safety profiles.
In conclusion, Ethyl 4-(4-methoxy
2097888-17-8 (Ethyl 4-(4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)